Cas no 1086838-38-1 (6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine)

• Product Name: 6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine
• CAS No: 1086838-38-1
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD21642043
• CID: 1186300
• PubChem ID: 66620143
• Update Time: 2025-06-11

6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-methyl-2H-triazolo[4,5-b]pyridine
• 6-Bromo-7-methyl-2H-1,2,3-triazolo[4,5-b]pyridine
• 6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine
• BS-26292
• P12978
• CS-0057269
• 120640-83-7
• 6-Bromo-7-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine
• SCHEMBL203305
• 1086838-38-1
• PB11533

• MDL： MFCD21642043
• Inchi： 1S/C6H5BrN4/c1-3-4(7)2-8-6-5(3)9-11-10-6/h2H,1H3,(H,8,9,10,11)
• InChI Key： PTOZTBARCUGHCN-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C=1C)=NNN=2

Computed Properties

• Exact Mass: 211.96976g/mol
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine

Research Briefing on 6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine (CAS: 1086838-38-1): Recent Advances and Applications

The compound 6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine (CAS: 1086838-38-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, which combines a triazole ring with a brominated pyridine moiety, serves as a versatile building block for the development of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the design of kinase inhibitors and other targeted therapies.

One of the key areas of research involving 6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the triazolopyridine core has been shown to interact effectively with the ATP-binding sites of various kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cancer cell proliferation. The bromine atom at the 6-position was found to be essential for maintaining high binding affinity, while the methyl group at the 7-position contributed to metabolic stability.

In addition to its applications in kinase inhibition, 6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine has been investigated for its potential in photodynamic therapy (PDT). A recent study in Chemical Communications highlighted its use as a photosensitizer due to its ability to generate reactive oxygen species (ROS) upon light irradiation. The compound's unique electronic properties, conferred by the triazole and pyridine rings, make it an attractive candidate for PDT applications, particularly in the treatment of superficial tumors.

Another promising avenue of research involves the incorporation of 6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine into metal-organic frameworks (MOFs) for drug delivery. A 2024 publication in ACS Applied Materials & Interfaces reported the successful integration of this compound into a zinc-based MOF, which demonstrated controlled release of the active moiety under physiological conditions. This approach could enhance the bioavailability and targeted delivery of triazolopyridine-based therapeutics.

Despite these advancements, challenges remain in the optimization of 6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine derivatives for clinical use. Issues such as solubility, selectivity, and off-target effects need to be addressed through further structural modifications. Recent computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) analyses, have provided valuable insights into the design of next-generation derivatives with improved pharmacological profiles.

In conclusion, 6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine (CAS: 1086838-38-1) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from kinase inhibition to photodynamic therapy and drug delivery. Ongoing research efforts are expected to yield novel derivatives with enhanced therapeutic potential, paving the way for future clinical applications. Researchers in the field are encouraged to explore the full spectrum of possibilities offered by this versatile compound.